Cas no 15547-89-4 (2-(3-Methoxyphenyl)cyclohexanone)

15547-89-4 structure
Product Name:2-(3-Methoxyphenyl)cyclohexanone
CAS No:15547-89-4
Molecular Formula:C13H16O2
Molecular Weight:204.26494
MDL:MFCD00001630
CID:87573
PubChem ID:24863096
2-(3-Methoxyphenyl)cyclohexanone Properties
Names and Identifiers
-
- 2-(3-Methoxyphenyl)cyclohexanone
- 2-(3-methoxyphenyl)cyclohexan-1-one
- (+/-)-2-(3-methoxyphenyl)cyclohexanone
- 2-(3-methoxyphenyl)-cyclohexanon
- 2-(3-methoxyphenyl)-cyclohexanone
- 2-(3-methoxy-phenyl)-cyclohexanone
- 2-(m-methoxyphenyl)cyclohexanone
- 371270_ALDRICH
- AC1L3AE8
- AC1Q6KSR
- ACMC-20aoq7
- Cyclohexanone, 2-(3-methoxyphenyl)-
- SureCN182434
- 15547-89-4
- DTXSID60874441
- EINECS 239-602-5
- A809646
- 2-(3-Methoxyphenyl) cyclohexanone
- EN300-1153077
- NS00052608
- 2-(3-Methoxyphenyl)cyclohexanone, technical grade, 90%
- CS-0303083
- MFCD00001630
- AKOS009158971
- J-009199
- FT-0637243
- SCHEMBL182434
- CYCLOHEXANONE,2-(M-METHOXYPHENYL)
- 2-(3-methoxyphenyl)-cyclohexan-1-one
- DB-019418
- A1-92399
-
- MDL: MFCD00001630
- InChIKey: KACQSVYTBQDRGP-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H16O2/c1-15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h4-6,9,12H,2-3,7-8H2,1H3
- SMILES: COC1=CC=CC(=C1)C2CCCCC2=O
Computed Properties
- Exact Mass: 204.11500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 204.11503
- Heavy Atom Count: 15
- Complexity: 225
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.6
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 26.3
Experimental Properties
- LogP: 2.92190
- PSA: 26.30000
- Refractive Index: n20/D 1.546(lit.)
- Boiling Point: 140-142°C 0,2mm
- Flash Point: Fahrenheit: >235.4 ° f
Celsius: >113 ° c - Color/Form: Not determined
- Solubility: Not determined
- Density: 1.1 g/mL at 25 °C(lit.)
2-(3-Methoxyphenyl)cyclohexanone Security Information
- WGK Germany:3
- Safety Term:S24/25
- Safety Instruction: S24/25
- Hazardous Material transportation number:NONH for all modes of transport
2-(3-Methoxyphenyl)cyclohexanone Customs Data
- HS CODE:2914509090
- Customs Data:
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-(3-Methoxyphenyl)cyclohexanone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB134098-1 g |
2-(3-Methoxyphenyl)cyclohexanone, tech., 90%; . |
15547-89-4 | 90% | 1 g |
€69.00 | 2023-07-20 | |
Enamine | EN300-1153077-0.05g |
2-(3-methoxyphenyl)cyclohexan-1-one |
15547-89-4 | 0.05g |
$768.0 | |||
eNovation Chemicals LLC | D763169-1g |
Cyclohexanone, 2-(3-methoxyphenyl)- |
15547-89-4 | 90% | 1g |
$195 | 2022-09-08 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22619-1g |
2-(3-Methoxyphenyl)cyclohexanone, tech. 90% |
15547-89-4 | tech. 90% | 1g |
¥667.00 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00931-1g |
2-(3-Methoxyphenyl)cyclohexanone |
15547-89-4 | 90% | 1g |
¥958.0 | 2024-07-19 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M921515-1g |
2-(3-Methoxyphenyl)cyclohexanone |
15547-89-4 | 90% | 1g |
¥444.60 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-QO277-200mg |
2-(3-Methoxyphenyl)cyclohexanone |
15547-89-4 | tech. 90%tech. 90% | 200mg |
¥270.0 | 2022-03-01 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 371270-1G |
2-(3-Methoxyphenyl)cyclohexanone |
15547-89-4 | 90% | 1G |
¥663.77 | 2022-02-24 |
2-(3-Methoxyphenyl)cyclohexanone Related Literature
-
1. Benzyne reaction. Part X. The benzyne reaction of ortho-substituted halogenobenzenes with cyclohexanone in secondary cyclic amines or in organic solventsT. Kametani,S. Noguchi,I. Agata,T. Aono,K. Kigasawa,M. Hiiragi,T. Hayasaka,O. Kusama J. Chem. Soc. C 1971 1047
Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

SHANGHAI TAUTO BIOTECH CO., LTD.
Gold Member
CN Supplier
Bulk
https://en.tautochem.com/

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
http://www.chemnorm.com
atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/
